5-decyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-decyl-4-(oxolan-2-ylmethyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C17H31N3OS/c1-2-3-4-5-6-7-8-9-12-16-18-19-17(22)20(16)14-15-11-10-13-21-15/h15H,2-14H2,1H3,(H,19,22)
• InChI Key: FWMFARGOITZIDJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCC1=NNC(=S)N1CC2CCCO2
• Molecular Formula: C17H31N3OS
• Molecular Weight: 325.5 g/mol

Description

5-decyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazole-3-thiol, also known as DTMT, is a novel compound that has gained attention for its potential applications in scientific research. This compound is a member of the 1,2,4-triazole family, which is known for its diverse biological activities. DTMT has been synthesized using various methods and has shown promising results in different research areas.

Scientific Research Applications

5-decyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazole-3-thiol has shown potential applications in different scientific research areas, including cancer research, neuroscience, and infectious diseases. In cancer research, 5-decyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazole-3-thiol has been reported to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. In neuroscience, 5-decyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazole-3-thiol has been shown to have a neuroprotective effect against oxidative stress-induced damage and to improve memory retention in animal models. In infectious diseases, 5-decyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazole-3-thiol has been reported to have antimicrobial activity against different bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Pseudomonas aeruginosa.

Mechanism of Action

The mechanism of action of 5-decyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazole-3-thiol is not fully understood, but it has been suggested to involve the modulation of different signaling pathways, including the MAPK/ERK and PI3K/Akt pathways. 5-decyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazole-3-thiol has also been reported to inhibit the activity of different enzymes, including topoisomerase II and carbonic anhydrase. These mechanisms may contribute to the biological activities of 5-decyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazole-3-thiol in different research areas.
Biochemical and Physiological Effects
5-decyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazole-3-thiol has been reported to have different biochemical and physiological effects, depending on the research area. In cancer research, 5-decyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazole-3-thiol has been shown to induce cell cycle arrest and apoptosis by modulating the expression of different genes, including p53 and Bcl-2. In neuroscience, 5-decyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazole-3-thiol has been reported to have a neuroprotective effect by reducing oxidative stress-induced damage and modulating the expression of different proteins, including BDNF and CREB. In infectious diseases, 5-decyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazole-3-thiol has been shown to have antimicrobial activity by inhibiting the growth of different bacterial strains and modulating the expression of different virulence factors.

Advantages and Limitations for Lab Experiments

5-decyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazole-3-thiol has several advantages for lab experiments, including its high purity and stability, low toxicity, and diverse biological activities. However, there are also limitations to its use, including the need for further studies to determine its pharmacokinetics and toxicity profiles, and the lack of standardized protocols for its use in different research areas.

Future Directions

There are several future directions for the use of 5-decyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazole-3-thiol in scientific research, including its potential applications in drug discovery, neurodegenerative diseases, and infectious diseases. 5-decyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazole-3-thiol may also be used as a tool for studying different biological processes, including cell cycle regulation and apoptosis. Further studies are needed to determine the pharmacokinetics and toxicity profiles of 5-decyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazole-3-thiol in vivo, and to develop standardized protocols for its use in different research areas.
Conclusion
In conclusion, 5-decyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazole-3-thiol is a novel compound with potential applications in different scientific research areas. Its diverse biological activities and low toxicity make it an attractive candidate for drug discovery and as a tool for studying different biological processes. Further studies are needed to determine its pharmacokinetics and toxicity profiles, and to develop standardized protocols for its use in different research areas.